Cas no 2171944-21-9 (2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol)

• Product Name: 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol
• CAS No: 2171944-21-9
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 5565949
• PubChem ID: 165594614
• Update Time: 2025-06-16

2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methyl]cyclobutan-1-ol
• EN300-1635396
• 2171944-21-9
• 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol

• Inchi： 1S/C8H12BrN3O/c1-12-6(8(9)10-11-12)4-5-2-3-7(5)13/h5,7,13H,2-4H2,1H3
• InChI Key： GMDINEYBBKEQGX-UHFFFAOYSA-N
• SMILES： BrC1=C(CC2CCC2O)N(C)N=N1

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol

Introduction to 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol (CAS No. 2171944-21-9)

2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol (CAS No. 2171944-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiviral activities. The presence of a bromine atom and a cyclobutyl ring in the structure adds to its complexity and potential utility in drug discovery.

The chemical structure of 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol is characterized by a cyclobutyl ring attached to a triazole moiety via a methylene bridge. The bromine substitution on the triazole ring is a key feature that can influence the compound's reactivity and biological activity. The hydroxyl group on the cyclobutyl ring further enhances its solubility and reactivity, making it an attractive candidate for various chemical and biological applications.

Recent studies have explored the potential of 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol in the context of drug discovery and development. One notable area of research is its antimicrobial properties. Triazoles are well-known for their broad-spectrum antimicrobial activity, and the addition of bromine and the cyclobutyl ring may enhance these properties. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory effects against several strains of bacteria and fungi, including drug-resistant strains.

In addition to its antimicrobial properties, 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol has shown promise in cancer research. The unique structural features of this compound make it a potential candidate for targeting specific cancer pathways. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The synthesis of 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylcyclobutan-1-ol has been optimized using modern synthetic methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful tool for constructing triazole-containing compounds. This method allows for high yields and excellent regioselectivity, making it suitable for large-scale production. The use of green chemistry principles in the synthesis process ensures environmental sustainability and reduces potential hazards.

The physicochemical properties of 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-y l)methylcyclobutan - 1 - ol have also been extensively studied. It has been found to have good solubility in both polar and non-polar solvents, which facilitates its use in various formulations. The compound's stability under different conditions has been evaluated, and it has shown excellent stability at room temperature and moderate pH levels. These properties make it suitable for long-term storage and transportation.

In conclusion, 2-(4-bromo - 1 - methyl - 1H - 1 , 2 , 3 - triazol - 5 - yl) methylcyclobutan - 1 - ol (CAS No. 2171944 - 21 - 9) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential, potentially leading to new treatments for various diseases.